UROPORPHYRIN I, OCTAMETHYL ESTER
UROPORPHYRIN I, OCTAMETHYL ESTER
Brand Name:
Vulcanchem
CAS No.:
10170-03-3
VCID:
VC0157213
InChI:
InChI=1S/C48H54N4O16/c1-61-41(53)13-9-25-29(17-45(57)65-5)37-22-34-27(11-15-43(55)63-3)31(19-47(59)67-7)39(51-34)24-36-28(12-16-44(56)64-4)32(20-48(60)68-8)40(52-36)23-35-26(10-14-42(54)62-2)30(18-46(58)66-6)38(50-35)21-33(25)49-37/h21-24,49-50H,9-20H2,1-8H3
SMILES:
COC(=O)CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CC(=O)OC)CCC(=O)OC)C(=C4CCC(=O)OC)CC(=O)OC)C(=C3CCC(=O)OC)CC(=O)OC)CC(=O)OC
Molecular Formula:
C48H54N4O16
Molecular Weight:
943 g/mol
UROPORPHYRIN I, OCTAMETHYL ESTER
CAS No.: 10170-03-3
Main Products
VCID: VC0157213
Molecular Formula: C48H54N4O16
Molecular Weight: 943 g/mol
| CAS No. | 10170-03-3 |
|---|---|
| Product Name | UROPORPHYRIN I, OCTAMETHYL ESTER |
| Molecular Formula | C48H54N4O16 |
| Molecular Weight | 943 g/mol |
| IUPAC Name | methyl 3-[3,8,13,18-tetrakis(2-methoxy-2-oxoethyl)-7,12,17-tris(3-methoxy-3-oxopropyl)-21,24-dihydroporphyrin-2-yl]propanoate |
| Standard InChI | InChI=1S/C48H54N4O16/c1-61-41(53)13-9-25-29(17-45(57)65-5)37-22-34-27(11-15-43(55)63-3)31(19-47(59)67-7)39(51-34)24-36-28(12-16-44(56)64-4)32(20-48(60)68-8)40(52-36)23-35-26(10-14-42(54)62-2)30(18-46(58)66-6)38(50-35)21-33(25)49-37/h21-24,49-50H,9-20H2,1-8H3 |
| Standard InChIKey | KBKZLUAVUDHBNV-UHFFFAOYSA-N |
| SMILES | COC(=O)CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CC(=O)OC)CCC(=O)OC)C(=C4CCC(=O)OC)CC(=O)OC)C(=C3CCC(=O)OC)CC(=O)OC)CC(=O)OC |
| Canonical SMILES | COC(=O)CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CC(=O)OC)CCC(=O)OC)C(=C4CCC(=O)OC)CC(=O)OC)C(=C3CCC(=O)OC)CC(=O)OC)CC(=O)OC |
| PubChem Compound | 66288 |
| Last Modified | Nov 11 2021 |
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